N'-(3-chloro-2-methylphenyl)-N-(pyridin-2-ylmethyl)oxamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H14ClN3O2/c1-10-12(16)6-4-7-13(10)19-15(21)14(20)18-9-11-5-2-3-8-17-11/h2-8H,9H2,1H3,(H,18,20)(H,19,21)
• InChI Key: MWKHOUXLBYYUJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2=CC=CC=N2
• Molecular Formula: C15H14ClN3O2
• Molecular Weight: 303.74 g/mol
• CAS No.: 797813-85-5

Description

N'-(3-chloro-2-methylphenyl)-N-(pyridin-2-ylmethyl)oxamide is a useful research compound. Its molecular formula is C15H14ClN3O2 and its molecular weight is 303.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Researchers have focused on synthesizing and evaluating the pharmacological activities of compounds with structures similar to N'-(3-chloro-2-methylphenyl)-N-(pyridin-2-ylmethyl)oxamide. For instance, the synthesis of Schiff’s bases and 2-azetidinones derived from related compounds has been explored, with some compounds exhibiting significant antidepressant and nootropic activities. This demonstrates the potential of such compounds in developing central nervous system (CNS) active agents for therapeutic use (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Molecular Modeling and Crystallography

The structural analysis and molecular modeling of compounds structurally related to this compound have been conducted to understand their physicochemical properties and interactions. For example, polymorphism studies in a single space group through experimental and molecular modeling approaches have provided insights into the conformations and packing of these compounds, which is crucial for designing molecules with desired physical and chemical properties (Özdemir, Dayan, Çetinkaya, & Akgül, 2012).

Anticancer Activity and Molecular Docking Studies

The anticancer activities of compounds structurally similar to this compound have been evaluated, with some showing promise as potential anticancer agents. Molecular docking studies based on bio-macromolecular interaction have been used to understand the mechanisms of action of these compounds, highlighting their therapeutic potential (Zheng, Jiang, Li, Wu, & Yan, 2015).

Synthesis and Properties of Polyamides and Polyimides

Research has also been directed towards synthesizing polyamides and polyimides using monomers related to this compound. These materials exhibit enhanced thermal stability and solubility, which are beneficial for various applications in material science. Studies on their synthesis and properties contribute to the development of new materials with specific, desirable characteristics (Yang & Lin, 1995).